Cas no 15221-84-8 (1-(4-Chlorophenyl)-2-p-tolylethanone)

• Product Name: 1-(4-Chlorophenyl)-2-p-tolylethanone
• CAS No: 15221-84-8
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 138122
• PubChem ID: 2806463
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-2-p-tolylethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-chlorophenyl)-2-(4-methylphenyl)-
• 1-(4-CHLOROPHENYL)-2-(4-METHYLPHENYL)ETHAN-1-ONE
• 1-(4-CHLOROPHENYL)-2-(4-METHYLPHENYL)ETHANONE
• 1-(4-chlorophenyl)-2-(p-tolyl)ethanone
• 4-Chlor-4'-methyl-desoxybenzoin
• 4-chloro-4'-methyl-deoxybenzoin
• 4'-Chloro-4-methyldeoxybenzoin
• AC1MD6GV
• AC1Q2LVA
• CTK4C7357
• HMS550J08
• Maybridge1_003198
• SureCN6224695
• CCG-46104
• CS-0337107
• MFCD00018688
• HMS2780J10
• SMR000457860
• 1-(4-Chlorophenyl)-2-(p-tolyl)ethan-1-one
• DTXSID40384492
• MLS000851417
• CHEMBL1538438
• AKOS009339055
• SCHEMBL6224695
• 15221-84-8
• 1-(4-Chlorophenyl)-2-p-tolylethanone
• SR-01000635822-1
• BS-36775

• MDL： MFCD00018688
• Inchi： 1S/C15H13ClO/c1-11-2-4-12(5-3-11)10-15(17)13-6-8-14(16)9-7-13/h2-9H,10H2,1H3
• InChI Key： UIOOUZZICDASHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 244.06559
• Monoisotopic Mass: 244.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 380.2 °C at 760 mmHg
• Flash Point: 212.6 °C
• PSA: 17.07